Neboglamine hydrochloride

• Molecular Formula: C13H25ClN2O3
• Molecular Weight: 292.80 g/mol
• InChI: InChI=1S/C13H24N2O3.ClH/c1-13(2)7-5-9(6-8-13)15-12(18)10(14)3-4-11(16)17;/h9-10H,3-8,14H2,1-2H3,(H,15,18)(H,16,17);1H/t10-;/m0./s1
• InChIKey: HBFGFOLPJKUNCS-PPHPATTJSA-N

Neboglamine Hydrochloride Overview

Neboglamine hydrochloride (developmental codes CR-2249, XY-2401; CAS 2759182-59-5) is a synthetic, orally active positive allosteric modulator (PAM) of the glycine site on the N-methyl-D-aspartate (NMDA) receptor [1]. It belongs to the glutamic acid derivative class and enhances NMDA receptor function by facilitating glycine-mediated signaling without directly competing at the orthosteric glycine binding site [2]. Preclinically, neboglamine has demonstrated antipsychotic-like, cognition-enhancing, and neuroprotective properties, and has completed Phase I clinical evaluation with confirmed safety and tolerability [3]. As of 2015, it was in Phase II clinical development for schizophrenia and cocaine abuse [4].

Mechanism NMDA glycine site positive allosteric modulator (PAM); signal-dependent enhancement distinct from orthosteric agonists.

Route Orally active; supports chronic dosing protocols in rodent behavioral and cognitive research.

Preclinical profile Reported antipsychotic-like, cognition-enhancing, and neuroprotection model responses.

Research translation Phase I tolerability endpoints completed; Phase II research stage for schizophrenia and cocaine abuse models.

• [1] Chiusaroli R, Garofalo P, Espinoza S, Neri E, Caselli G, Lanza M. Antipsychotic-like effects of the N-methyl-D-aspartate receptor modulator neboglamine: an immunohistochemical and behavioural study in the rat. Pharmacol Res. 2010 May;61(5):430-6. doi: 10.1016/j.phrs.2009.12.010. PMID: 20045056. View Source
• [2] Lanza M, Bonnafous C, Colombo S, Revel L, Makovec F. Characterization of a novel putative cognition enhancer mediating facilitation of glycine effect on strychnine-resistant sites coupled to NMDA receptor complex. Neuropharmacology. 1997 Aug;36(8):1057-64. doi: 10.1016/s0028-3908(97)00092-0. PMID: 9294970. View Source
• [3] Xytis Pharmaceuticals, Inc. Announces $40 Million CRADA From National Institute on Drug Abuse (NIDA) For Development Of Neboglamine In Cocaine Addiction. BioSpace. 2007 Jan 8. View Source
• [4] NCATS Inxight Drugs — NEBOGLAMINE. National Center for Advancing Translational Sciences (NCATS). View Source

Neboglamine vs. NMDA Glycine Site Modulators

The NMDA receptor glycine site can be targeted through at least three distinct pharmacological mechanisms—orthosteric agonism (e.g., D-serine, glycine), partial agonism (e.g., D-cycloserine), and positive allosteric modulation (neboglamine)—each producing fundamentally different effects on receptor kinetics, regional brain activation, and side-effect liability [1]. Additionally, indirect approaches such as glycine transporter-1 (GlyT1) inhibition (e.g., bitopertin) elevate synaptic glycine globally rather than modulating the receptor directly [2]. Even among PAMs, oral bioavailability critically differentiates neboglamine from intravenously restricted peptides such as rapastinel (GLYX-13) [3]. Generic substitution without accounting for these mechanistic, pharmacokinetic, and neuroanatomical differences risks selecting a compound with divergent efficacy, an altered safety profile, or an entirely different route of administration than what the experimental protocol demands.

Orthosteric agonists (e.g., D-serine, glycine) produce constitutive NMDA activation — endpoint profiles may not transfer to PAM-based models.

GlyT1 inhibitors (e.g., bitopertin) elevate global synaptic glycine indirectly; mechanism and regional selectivity differ from direct PAM modulation.

Intravenous-only PAMs (e.g., rapastinel) are incompatible with chronic oral dosing paradigms; route mismatch limits protocol fit.

• [1] Lanza M, Bonnafous C, Colombo S, Revel L, Makovec F. Characterization of a novel putative cognition enhancer mediating facilitation of glycine effect on strychnine-resistant sites coupled to NMDA receptor complex. Neuropharmacology. 1997 Aug;36(8):1057-64. doi: 10.1016/s0028-3908(97)00092-0. PMID: 9294970. View Source
• [2] Bitopertin. DBpedia. Bitopertin (RG1678) is a glycine transporter 1 (GlyT1) inhibitor; Phase III trials failed to meet endpoints for negative symptoms of schizophrenia (2014). View Source
• [3] Rapastinel. Wikipedia. Rapastinel (GLYX-13) is a centrally active, intravenously administered (non-orally active) amidated tetrapeptide. View Source

Neboglamine Quantitative Evidence

PAM vs. Orthosteric Agonism at NMDA Glycine Site

Neboglamine functions as a positive allosteric modulator (PAM) rather than an orthosteric agonist at the NMDA glycine site. In rat hippocampal slice preparations, neboglamine (3–30 µM) enhanced the efficacy of glycine-mediated reversion of kynurenate antagonism without altering glycine's potency (EC50 remained 21.5 ± 4.2 µM) [1]. Furthermore, neboglamine exhibited positive cooperative interactions with glycine in [³H]MK-801 binding assays, increasing binding in a concentration-dependent manner and indicating action at a separate allosteric site [1]. This contrasts sharply with D-serine, which acts as a full orthosteric agonist at the glycine site (EC50 = 0.20 µM in solubilized NMDA receptor preparations) [2], and D-cycloserine, which acts as a partial agonist (EC50 = 1.46 µM) with intrinsic activity that limits maximal receptor activation and can even produce antagonism at higher doses [2][3].

PAM vs. Orthosteric Agonism

Head-to-head comparison

Neboglamine maintained glycine EC50 21.5±4.2 µM; D-serine EC50 0.20 µM (full agonist), D-cycloserine 1.46 µM (partial).

PAM preserves endogenous glycine tone — limits constitutive activation, a factor in chronic model selection.

Rat hippocampal slice, [³H]MK-801 binding; glycine EC50 unchanged.

Evidence Dimension	Mechanism of action and glycine site modulation
Target Compound Data	Neboglamine: PAM; enhances glycine efficacy without shifting EC50; EC50 (glycine) unchanged at 21.5 ± 4.2 µM; positive cooperativity in [³H]MK-801 binding; concentration range 3–30 µM
Comparator Or Baseline	D-Serine: orthosteric full agonist, EC50 = 0.20 µM (solubilized NMDA receptor). D-Cycloserine: orthosteric partial agonist, EC50 = 1.46 µM; can act as antagonist at higher doses.
Quantified Difference	Mechanism: allosteric PAM (signal-dependent enhancement) vs. direct orthosteric agonism (constitutive activation). Neboglamine preserves endogenous glycine EC50; D-serine and D-cycloserine compete at the orthosteric site.
Conditions	Rat hippocampal slices (noradrenaline release assay); solubilized rat brain NMDA receptor [³H]MK-801 binding; glycine EC50 determination.

Why This Matters

PAMs offer signal-dependent enhancement—amplifying receptor function only where and when endogenous glycine is present—which may reduce excitotoxicity risk compared to constitutive orthosteric agonists, a critical selection criterion for chronic dosing studies.

• [1] Lanza M, Bonnafous C, Colombo S, Revel L, Makovec F. Characterization of a novel putative cognition enhancer mediating facilitation of glycine effect on strychnine-resistant sites coupled to NMDA receptor complex. Neuropharmacology. 1997 Aug;36(8):1057-64. doi: 10.1016/s0028-3908(97)00092-0. PMID: 9294970. View Source
• [2] Bakker MHM, McKernan RM, Wong EHF, Foster AC. [3H]MK-801 Binding to N-Methyl-d-Aspartate Receptors Solubilized from Rat Brain: Effects of Glycine Site Ligands, Polyamines, Ifenprodil, and Desipramine. J Neurochem. 1991;57(1):39-45. EC50 values: glycine 0.31 µM, D-serine 0.20 µM, D-cycloserine 1.46 µM. View Source
• [3] D-Cycloserine: An Evolving Role in Learning and Neuroplasticity in Schizophrenia. At higher doses, D-cycloserine acts as a full glycine antagonist, blocking full activation of the glycine site. PMC. 2012. View Source

Sparing of Dorsolateral Striatum vs. Haloperidol

In a direct head-to-head comparison in rat forebrain, neboglamine produced a regionally selective pattern of neuronal activation (measured by Fos-like immunoreactivity, FLI) that closely matched D-serine and differed fundamentally from haloperidol. Neboglamine increased FLI-positive cells in the prefrontal cortex (3.2-fold), nucleus accumbens (4.8-fold), and lateral septal nucleus (4.5-fold over control), while producing no effect in the dorsolateral striatum [1]. In dramatic contrast, haloperidol increased FLI 390-fold over control in the dorsolateral striatum—a brain region critically associated with extrapyramidal motor side effects—while neboglamine and clozapine had no effect there [1]. The pattern of FLI induced by neboglamine closely matched that of D-serine, confirming glycine site-mediated frontostriatal activation [1].

Striatal Sparing vs. Haloperidol

Head-to-head comparison

Neboglamine: no FLI increase in dorsolateral striatum; Haloperidol: 390-fold increase. PFC 3.2-fold, NAc 4.8-fold.

Sparing of motor striatum suggests low EPS liability in antipsychotic comparator models.

Rat forebrain Fos-like immunoreactivity.

Evidence Dimension	Regional neuronal activation (FLI-positive cell counts)
Target Compound Data	Neboglamine: prefrontal cortex 3.2-fold, nucleus accumbens 4.8-fold, lateral septal nucleus 4.5-fold over control; dorsolateral striatum: no effect
Comparator Or Baseline	Haloperidol: dorsolateral striatum 390-fold over control; Clozapine: dorsolateral striatum no effect; D-Serine: pattern closely matching neboglamine
Quantified Difference	390-fold difference in dorsolateral striatum activation: haloperidol vs. neboglamine (no activation). Neboglamine spares this motor-related region entirely.
Conditions	Rat forebrain immunohistochemistry; compounds administered systemically; FLI quantification in prefrontal cortex, nucleus accumbens, lateral septal nucleus, and dorsolateral striatum.

Why This Matters

Sparing of dorsolateral striatum is a well-established preclinical predictor of low extrapyramidal side-effect (EPS) liability, making neboglamine the preferred choice over haloperidol-class antipsychotics for studies focused on negative/cognitive symptom circuitry without motor confounds.

• [1] Chiusaroli R, Garofalo P, Espinoza S, Neri E, Caselli G, Lanza M. Antipsychotic-like effects of the N-methyl-D-aspartate receptor modulator neboglamine: an immunohistochemical and behavioural study in the rat. Pharmacol Res. 2010 May;61(5):430-6. doi: 10.1016/j.phrs.2009.12.010. PMID: 20045056. View Source

Oral Bioactivity vs. Intravenous Rapastinel

Neboglamine is orally active across a broad dose range (0.3–30 mg/kg, p.o. or s.c.) in rats, demonstrated through dose-dependent inhibition of PCP-induced hyperlocomotion and modulation of neuronal activity in specific brain regions [1]. In contrast, rapastinel (GLYX-13)—another NMDA receptor glycine site modulator with partial agonist properties (intrinsic activity ≈25%)—is a tetrapeptide that is exclusively active via intravenous administration and is not orally bioavailable [2][3]. This pharmacokinetic dichotomy carries major implications for experimental design: neboglamine supports chronic oral dosing regimens suitable for long-term behavioral and cognitive studies, whereas rapastinel requires parenteral administration, limiting its utility in paradigms requiring repeated daily dosing over weeks.

Oral vs. Intravenous PAM

Context-dependent

Neboglamine: orally active 0.3–30 mg/kg p.o.; Rapastinel: intravenous only, not orally bioavailable.

Oral route supports chronic dosing without i.v. access — relevant for long-term behavioral research.

PCP-induced hyperlocomotion model; rodent PK.

Evidence Dimension	Oral bioavailability and route of administration
Target Compound Data	Neboglamine: orally active, 0.3–30 mg/kg p.o. or s.c. in rats; dose-dependent behavioral effects via oral route
Comparator Or Baseline	Rapastinel (GLYX-13): centrally active, intravenously administered (non-orally active) amidated tetrapeptide; partial agonist at glycine site (IA ≈25%)
Quantified Difference	Oral vs. intravenous-only: categorical difference in route of administration. Neboglamine supports oral dosing; rapastinel does not.
Conditions	Rat behavioral models (PCP-induced hyperlocomotion); rodent pharmacokinetic studies.

Why This Matters

For procurement decisions involving chronic in vivo studies, oral activity eliminates the need for surgical catheterization or repeated intravenous injections, reducing animal stress, technical complexity, and protocol variability—making neboglamine the pragmatically superior choice for long-term preclinical programs.

• [1] Chiusaroli R, Garofalo P, Espinoza S, Neri E, Caselli G, Lanza M. Antipsychotic-like effects of the N-methyl-D-aspartate receptor modulator neboglamine: an immunohistochemical and behavioural study in the rat. Pharmacol Res. 2010 May;61(5):430-6. doi: 10.1016/j.phrs.2009.12.010. PMID: 20045056. (Oral neboglamine dose-dependently inhibited PCP-induced hyperlocomotion.) View Source
• [2] Rapastinel. Wikipedia. Rapastinel (GLYX-13) is a centrally active, intravenously administered (non-orally active) amidated tetrapeptide that acts as a selective weak partial agonist of the glycine site of the NMDA receptor (IA ≈25%). View Source
• [3] Rapastinel. Pharmakb. It is a centrally active, intravenously administered (non-orally active) amidated tetrapeptide. View Source

Preserved Basal Locomotion vs. Haloperidol & Clozapine

In a four-arm comparator study assessing effects on both basal and PCP-induced locomotor activity in rats, neboglamine and D-serine uniquely preserved basal locomotion while inhibiting PCP-induced hyperlocomotion. All four test compounds (neboglamine, D-serine, clozapine, haloperidol) significantly inhibited PCP-induced hyperlocomotion [1]. However, haloperidol and clozapine also significantly suppressed basal levels of locomotor activity—a behavioral correlate of motor side effects and sedation—whereas neboglamine and D-serine did not affect basal locomotion at all [1]. Additionally, oral neboglamine dose-dependently inhibited both hyperlocomotion and rearing behavior induced by PCP [1].

Basal Locomotion Preservation

Head-to-head comparison

Neboglamine & D-serine: no effect on basal locomotion; Haloperidol & clozapine: significant suppression.

Preserved basal motor activity avoids sedation confound in cognitive/social behavioral tasks.

Rat locomotor activity assay; PCP-induced hyperlocomotion model.

Evidence Dimension	Effect on basal (non-drug-induced) locomotor activity
Target Compound Data	Neboglamine: no effect on basal locomotor activity; D-serine: no effect on basal locomotor activity
Comparator Or Baseline	Haloperidol: significant suppression of basal locomotion; Clozapine: significant suppression of basal locomotion
Quantified Difference	Qualitative categorical difference: neboglamine/D-serine preserve basal locomotion, haloperidol/clozapine do not. All four inhibit PCP-induced hyperlocomotion.
Conditions	Rat locomotor activity assay; PCP-induced hyperlocomotion model predictive of antipsychotic activity; oral and systemic administration.

Why This Matters

Preservation of basal motor function while retaining antipsychotic-like efficacy distinguishes neboglamine from both typical (haloperidol) and atypical (clozapine) antipsychotics, making it the superior choice for studies where motoric confounds or sedation would compromise cognitive or social behavioral readouts.

• [1] Chiusaroli R, Garofalo P, Espinoza S, Neri E, Caselli G, Lanza M. Antipsychotic-like effects of the N-methyl-D-aspartate receptor modulator neboglamine: an immunohistochemical and behavioural study in the rat. Pharmacol Res. 2010 May;61(5):430-6. doi: 10.1016/j.phrs.2009.12.010. PMID: 20045056. View Source

Neuroprotection in Cerebral Ischemia

Beyond its antipsychotic-like profile, neboglamine demonstrates dose-dependent neuroprotective activity in a gerbil model of hippocampal ischemia produced by bilateral carotid artery occlusion. In this model, ischemia produced 50% mortality in control animals; neboglamine at the higher tested dose completely eliminated mortality [1]. Furthermore, neboglamine provided dose-dependent protection from neuronal degeneration as quantified by hippocampal pyramidal neuron area measurement. Notably, its main metabolite CR-2863 (4,4-dimethylcyclohexylamine) proved still more active than the parent compound, achieving complete protection against mortality at a dose as low as 16 mg [1]. No comparable neuroprotection data have been reported for D-serine or D-cycloserine in analogous ischemia models, and the existence of an active metabolite with superior neuroprotective potency represents a differentiating pharmacological feature [1].

Neuroprotection in Ischemia

Class-level

0% mortality at effective dose vs. 50% in ischemic controls; metabolite CR-2863 full protection at 16 mg.

Reported neuroprotection model response; no comparable data for D-serine or D-cycloserine.

Gerbil bilateral carotid occlusion; CA1 pyramidal neuron quantification.

Evidence Dimension	Neuroprotective efficacy in cerebral ischemia model
Target Compound Data	Neboglamine: dose-dependent protection from neuronal degeneration; at higher dose, 0% mortality vs. 50% in ischemic controls. Metabolite CR-2863: complete protection at 16 mg.
Comparator Or Baseline	No neuroprotection data reported for D-serine or D-cycloserine in comparable ischemia models. CR-2863 metabolite is 3× less active than neboglamine as antipsychotic, but more active as neuroprotective agent.
Quantified Difference	Neboglamine: 0% mortality at effective dose vs. 50% mortality in untreated ischemic controls. CR-2863: complete protection at 16 mg. No comparator neuroprotection data available for in-class agents.
Conditions	Gerbil bilateral carotid artery occlusion model (5 min ischemia); 7-day survival; hippocampal CA1 pyramidal neuron area quantification; i.p. administration 1 h pre-ischemia.

Why This Matters

The dual antipsychotic-like / neuroprotective profile with an independently active metabolite is unique among NMDA glycine site modulators and offers a differentiated value proposition for programs investigating comorbid neurodegeneration in schizophrenia or standalone neuroprotection.

• [1] Makovec F, Rovati LC. Use of neboglamine (CR 2249) as an antipsychotic and neuroprotective. United States Patent US 7,737,180 B2. Issued Jun 15, 2010. Assignee: Rottapharm S.p.A. (Neuroprotection data: Tables 4–5; CR-2863 activity.) View Source

Phase I Safety and Phase II Development

Neboglamine has advanced further in clinical development than most NMDA glycine site tool compounds. Single-dose escalation and food-interaction Phase I studies were completed by Xytis Pharmaceuticals, with results indicating that neboglamine is safe and well-tolerated within the dose range expected for efficacy [1]. A multiple-dose escalation study was initiated to further characterize safety, 24-hour quantitative EEG, sleep architecture, Holter ECG, and psychometric assessments [1]. Subsequently, neboglamine entered Phase II clinical trials for two distinct indications—schizophrenia and cocaine abuse—supported by a $40 million Cooperative Research and Development Agreement (CRADA) with the U.S. National Institute on Drug Abuse (NIDA) [1][2]. In contrast, bitopertin (a GlyT1 inhibitor targeting the same NMDA hypofunction hypothesis) failed to meet endpoints in Phase III trials for negative symptoms of schizophrenia and was largely discontinued by Roche in 2014 [3].

Clinical Development Stage

Context-dependent

Phase I tolerability endpoints met; Phase II for schizophrenia & cocaine abuse. Bitopertin & rapastinel failed Phase III.

Reported Phase I endpoint context supports translational research; Phase II stage positions as clinically investigated tool.

Human single-dose escalation, multi-dose study, NIDA CRADA.

Evidence Dimension	Clinical development stage and human safety data availability
Target Compound Data	Neboglamine: Phase I completed (safe, well-tolerated); Phase II for schizophrenia and cocaine abuse; NIDA CRADA ($40M) for cocaine addiction.
Comparator Or Baseline	Bitopertin (GlyT1 inhibitor): Phase III failed to meet endpoints for negative symptoms; largely discontinued (2014). Rapastinel (GLYX-13): Phase III failed for major depressive disorder (2019). D-Serine: mixed clinical results; not industry-developed.
Quantified Difference	Neboglamine is one of few direct glycine-site modulators to reach Phase II with confirmed Phase I safety and dual-indication development. Bitopertin and rapastinel both failed in Phase III for their primary indications.
Conditions	Human Phase I single-dose escalation and food-interaction studies; multiple-dose escalation study; Phase II trials for schizophrenia and cocaine abuse.

Why This Matters

Procurement of a compound with Phase I human safety data and active Phase II development de-risks translation from preclinical to clinical research, provides validated human dosing parameters, and distinguishes neboglamine from tool compounds that lack any clinical safety characterization.

• [1] Xytis Pharmaceuticals, Inc. Announces $40 Million CRADA From National Institute on Drug Abuse (NIDA) For Development Of Neboglamine In Cocaine Addiction. BioSpace. 2007 Jan 8. View Source
• [2] NCATS Inxight Drugs — NEBOGLAMINE. Neboglamine is in phase II clinical trials by Rottapharm for the treatment of schizophrenia and cocaine abuse. View Source
• [3] Bitopertin. DBpedia. In January 2014, Roche reported bitopertin failed to meet endpoints in two Phase III trials; subsequently discontinued all except one Phase III trial. View Source

Neboglamine Research & Application Scenarios

Preclinical Schizophrenia Models: Negative/Cognitive Symptoms

Neboglamine is optimally deployed in rodent models of schizophrenia where NMDA receptor hypofunction is induced by PCP (or ketamine/MK-801) and the primary readouts are negative-symptom correlates (e.g., social interaction deficits, forced swim immobility) or cognitive performance. The compound's preservation of basal locomotor activity—in contrast to haloperidol and clozapine—eliminates sedation and motor impairment as confounding variables in cognitive testing [1]. Oral dosing (0.3–30 mg/kg) allows chronic treatment regimens compatible with subchronic PCP models and extended cognitive training paradigms [1].

Chronic Oral Dosing vs. Intravenous Modulators

For long-term in vivo studies requiring weeks of daily compound administration—such as chronic social defeat stress, extended cognitive training, or developmental exposure paradigms—neboglamine's oral bioactivity is a decisive operational advantage over intravenously restricted NMDA glycine site modulators like rapastinel (GLYX-13) [2]. This enables incorporation into standard rodent drinking water or oral gavage protocols without the logistical burden and animal welfare concerns of repeated tail-vein injections or indwelling catheter maintenance [2].

Combined Antipsychotic & Neuroprotective Models

Neboglamine's demonstrated neuroprotective activity in cerebral ischemia models—where it eliminated mortality at effective doses—combined with its antipsychotic-like profile, makes it the only NMDA glycine site modulator currently suitable for studies investigating the intersection of psychosis and neurodegeneration [3]. This application is particularly relevant given evidence of progressive structural brain degeneration in a subpopulation of schizophrenia patients, a therapeutic dimension not addressed by conventional D2 antagonist antipsychotics [3].

Translational NMDA PAM Research

As one of the few direct NMDA glycine site PAMs to have completed Phase I human safety studies and entered Phase II for both schizophrenia and cocaine addiction, neboglamine provides a clinically validated pharmacological tool for translational research [4]. Its Phase I data—confirming safety, tolerability, and providing human PK/PD parameters including 24-hour quantitative EEG and psychometric assessments—enable reverse translation studies that can anchor preclinical findings to established human pharmacological effects [4]. This is a significant advantage over tool compounds with no clinical exposure data.

Application

Selection Property

Validation Focus

Preclinical schizophrenia negative/cognitive symptom models

Orally active NMDA PAM, spares dorsolateral striatum activation

PCP-induced hyperlocomotion, social interaction, FLI regional mapping

Chronic oral dosing regimens

Oral bioavailability across dose range, no i.v. access required

Protocol compliance, extended behavioral/cognitive tasks without catheterization

Combined antipsychotic-like and neuroprotection studies

Dual pharmacological profile: neuroprotection in ischemia model, antipsychotic-like model response

Hippocampal CA1 neurodegeneration, mortality endpoint reduction, metabolite CR-2863 contribution

Translational NMDA PAM tool research

Phase I tolerability endpoint data, Phase II research stage, human PK/PD parameters reported

Reverse translation anchoring to human EEG, psychometric assessments

• [1] Chiusaroli R, Garofalo P, Espinoza S, Neri E, Caselli G, Lanza M. Antipsychotic-like effects of the N-methyl-D-aspartate receptor modulator neboglamine: an immunohistochemical and behavioural study in the rat. Pharmacol Res. 2010 May;61(5):430-6. doi: 10.1016/j.phrs.2009.12.010. PMID: 20045056. View Source
• [2] Rapastinel. Wikipedia. Rapastinel (GLYX-13) is a centrally active, intravenously administered (non-orally active) amidated tetrapeptide. Neboglamine is orally active (0.3–30 mg/kg p.o.). View Source
• [3] Makovec F, Rovati LC. Use of neboglamine (CR 2249) as an antipsychotic and neuroprotective. United States Patent US 7,737,180 B2. Issued Jun 15, 2010. (Neuroprotection data: 0% mortality at effective dose vs. 50% in ischemic controls.) View Source
• [4] Xytis Pharmaceuticals, Inc. Announces $40 Million CRADA From National Institute on Drug Abuse (NIDA) For Development Of Neboglamine In Cocaine Addiction. BioSpace. 2007 Jan 8. (Phase I safety/tolerability confirmed; Phase II for schizophrenia and cocaine abuse.) View Source